![molecular formula C21H12BrClN2O2 B2886197 N-[5-bromo-2-(2-chlorobenzoyl)phenyl]-4-cyanobenzamide CAS No. 312917-51-4](/img/structure/B2886197.png)
N-[5-bromo-2-(2-chlorobenzoyl)phenyl]-4-cyanobenzamide
Description
N-[5-bromo-2-(2-chlorobenzoyl)phenyl]-4-cyanobenzamide is a chemical compound that belongs to the class of benzamides. It has been extensively studied for its potential applications in scientific research due to its unique structure and properties.
Scientific Research Applications
Non-Linear Optical (NLO) Material Development
The compound has been studied for its potential as an NLO material due to its promising structural features. NLO materials are crucial for various applications, including telecommunications, data storage, and laser technology .
Pharmaceutical Drug Synthesis
This compound serves as a key intermediate in the synthesis of drugs. For instance, it has been used in the manufacturing of SGLT2 inhibitors, which are significant in diabetes therapy .
Organic Synthesis
The compound’s derivatives have been utilized in organic synthesis, providing a pathway for the preparation of various organic materials with potential applications in different industries .
Computational Chemistry
Computational methods have been employed to determine the compound’s non-linear optical properties and reactivity descriptor parameters, which are essential for predicting its behavior in various chemical processes .
Chemical Process Scale-Up
The compound has been the subject of industrial process scale-up studies, demonstrating its practicality and efficiency in large-scale production, which is vital for commercial applications .
Material Science
Its derivatives have been explored for their electronic properties, which could lead to advancements in material science, particularly in creating materials with specific electronic characteristics .
Biological Activity Studies
The compound and its derivatives may exhibit diverse pharmacological activities, such as antiparasitic, antifungal, antiviral, and anti-allergic properties, making them valuable for biological research .
properties
IUPAC Name |
N-[5-bromo-2-(2-chlorobenzoyl)phenyl]-4-cyanobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H12BrClN2O2/c22-15-9-10-17(20(26)16-3-1-2-4-18(16)23)19(11-15)25-21(27)14-7-5-13(12-24)6-8-14/h1-11H,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXEMHPXHHSNSIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=C(C=C(C=C2)Br)NC(=O)C3=CC=C(C=C3)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H12BrClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-bromo-2-(2-chlorobenzoyl)phenyl]-4-cyanobenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(2-methoxypyridin-3-yl)methanone](/img/structure/B2886114.png)
![2-((2-chlorobenzyl)thio)-5-(4-ethoxyphenyl)-8,8-dimethyl-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione](/img/no-structure.png)
![(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanesulfonyl chloride](/img/structure/B2886122.png)
![6-Cyclopentyl-4,7,8-trimethyl-2-(3-phenylpropyl)purino[7,8-a]imidazole-1,3-dione](/img/structure/B2886127.png)
![N-(4-chlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide](/img/structure/B2886129.png)
![Methyl 5-({[(4-chlorophenyl)amino]carbonyl}amino)-3-ethoxy-1-benzothiophene-2-carboxylate](/img/structure/B2886131.png)
![2-[3-(anilinomethyl)-7-methoxy-2-oxoquinolin-1(2H)-yl]-N-(2-fluorophenyl)acetamide](/img/structure/B2886135.png)
![Imidazo[1,2-a]pyridin-7-amine hydrochloride](/img/structure/B2886136.png)
